Cas no 2248307-19-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate is a specialized heterocyclic compound featuring a fused isoindole-1,3-dione (phthalimide) core linked to a substituted pyridine carboxylate moiety. The presence of the 3-methylpyrrolidine group enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural complexity allows for selective reactivity, making it valuable in the development of bioactive molecules, particularly in kinase inhibition or receptor modulation applications. The compound's stability and well-defined functional groups facilitate controlled derivatization, supporting its use in medicinal chemistry and drug discovery. Its purity and synthetic reproducibility are critical for research applications requiring precise molecular scaffolds.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate structure
2248307-19-7 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate
CAS No:2248307-19-7
MF:C19H17N3O4
MW:351.355984449387
CID:5820903
PubChem ID:165975730
Update Time:2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248307-19-7
    • EN300-6519540
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate
    • Inchi: 1S/C19H17N3O4/c1-12-7-9-21(11-12)16-10-13(6-8-20-16)19(25)26-22-17(23)14-4-2-3-5-15(14)18(22)24/h2-6,8,10,12H,7,9,11H2,1H3
    • InChI Key: MDVPKQYADLRJQY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CN=C(C=1)N1CCC(C)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 351.12190603g/mol
  • Monoisotopic Mass: 351.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 79.8Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate (CAS No. 2248307-19-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate (CAS No. 2248307-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features of this compound, including the presence of a pyridine ring and a 3-methylpyrrolidine moiety, contribute to its biological activity and pharmacological properties.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate is characterized by a central isoindoline core with two key functional groups: a dioxo group and an ester linkage. The pyridine ring, substituted with a 3-methylpyrrolidine moiety, adds to the complexity and diversity of the molecule. These structural elements are crucial for its binding affinity to specific receptors and enzymes, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-yl)pyridine-4-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation and neurodegeneration.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methylpyrrolidin-1-y l)pyridine -4-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. Notably, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable feature for an effective anticancer drug.

The pharmacokinetic properties of 1,3-dioxo -2 , 3 -dihydro - 1 H - isoindol - 2 - yl 2 -( 3 - methylpyrrolidin - 1 - yl ) pyridine - 4 - carboxylate have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window and minimal side effects.

The potential applications of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 -( 3 - methylpyrrolidin - 1 - yl ) pyridine - 4 - carboxylate extend beyond its use as a standalone therapeutic agent. It can also serve as a lead compound for the development of novel drug candidates with improved efficacy and safety profiles. Ongoing research is focused on optimizing its structure through chemical modifications to enhance its potency and selectivity for specific targets.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 -( 3 - methylpyrrolidin - 1 - yl ) pyridine - 4 - carboxylate (CAS No. 2248307 - 19 -7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play a significant role in advancing the treatment options for various diseases.

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